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These application notes provide a detailed protocol for assessing the inhibitory effect of UAMC-
3203 hydrochloride on lipid peroxidation. UAMC-3203 hydrochloride is a potent and
selective inhibitor of ferroptosis, a form of regulated cell death driven by iron-dependent lipid

peroxidation.[1][2][3] By acting as a lipophilic radical-trapping antioxidant, UAMC-3203
effectively halts the chain reaction of lipid peroxidation within cellular membranes.[4]

UAMC-3203 has demonstrated superior stability and solubility compared to the first-generation
ferroptosis inhibitor, Ferrostatin-1.[2][4][5] It shows a significantly longer half-life in human, rat,

and mouse microsomes, making it a more robust tool for in vitro and in vivo studies.[2][6] This

compound has shown efficacy in reducing lipid peroxidation and subsequent tissue damage in
various disease models.[4][7][8]

The following sections detail the mechanism of action of UAMC-3203, a comprehensive
protocol for a thiobarbituric acid reactive substances (TBARS) assay to measure lipid
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peroxidation, and key quantitative data for this compound.

Mechanism of Action of UAMC-3203 in Ferroptosis
Inhibition

Ferroptosis is initiated by the accumulation of lipid reactive oxygen species (ROS), leading to
extensive membrane damage. This process is characterized by the iron-dependent
peroxidation of polyunsaturated fatty acids (PUFAS) in cellular membranes. UAMC-3203, as a
ferroptosis inhibitor, integrates into the phospholipid bilayer of the cell membrane.[4] There, it
acts as a radical-trapping antioxidant, effectively neutralizing lipid peroxyl radicals and

terminating the lipid peroxidation chain reaction. This protective mechanism prevents the
downstream events of ferroptosis, including membrane rupture and cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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